2-Chloro-3-fluoro-6-nitrobenzoic acid

• IUPAC Name: 2-chloro-3-fluoro-6-nitrobenzoic acid
• InChI: InChI=1S/C7H3ClFNO4/c8-6-3(9)1-2-4(10(13)14)5(6)7(11)12/h1-2H,(H,11,12)
• InChI Key: SIHIQTGCFIZTHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])C(=O)O)Cl)F
• Molecular Formula: C7H3ClFNO4
• Molecular Weight: 219.55 g/mol

Description

2-Chloro-3-fluoro-6-nitrobenzoic acid is a useful research compound. Its molecular formula is C7H3ClFNO4 and its molecular weight is 219.55 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Heterocyclic Scaffold Synthesis for Drug Discovery : 4-Chloro-2-fluoro-5-nitrobenzoic acid is used to synthesize various heterocyclic scaffolds, which are important in drug discovery, although 8-membered benzodiazocine cycles remain unachieved (Křupková et al., 2013).

• Synthesis of Guanine-Mimetic Libraries : 5-Fluoro-2-nitrobenzoic acid shows promise in the synthesis of guanine-mimetic libraries, which have potential applications in drug discovery and pharmacological research (Miller & Mitchison, 2004).

• Enhancing Chromatography for Amino Acid Detection : 7-Fluoro-4-nitrobenzo-2-oxa-1,3-diazole is used to enhance high-performance liquid chromatography for sensitive detection of amino acids, including proline and hydroxyproline (Watanabe & Imai, 1981).

• Conversion of Anilines to Nitroso-Compounds : Peroxybenzoic acid in chloroform oxidizes 2,6-difluoroaniline to nitroso-compounds, which can be converted to 7-nitro-derivatives by treating with sodium azide (Nunno, Florio, & Todesco, 1970).

• Fluorimetric Method for Secondary Amino Acids : NBD-F is a superior fluorimetric method for determining secondary amino acids, with higher reactivity and fluorescence yield compared to analogous 7-chloro and 7-bromo derivatives (Imai & Watanabe, 1981).

• Crystal Structures with Quinoline Derivatives : The crystal structures of 3-chloro-2-nitrobenzoic acid with quinoline derivatives reveal a short hydrogen bond linking acid and base molecules in each crystal (Gotoh & Ishida, 2019).

• Nuclear Quadrupole Resonance Studies : Chlorine nuclear quadrupole resonance in 2-chloro 5-nitrobenzoic acid and 4-chloro 3-nitrobenzoic acid shows nonlinear temperature dependence, with no phase transition observed (Sastry & Ramakrishna, 1976).

• Halogen Bond Interactions in Molecular Salts/Cocrystals : Halogen bond interactions play a crucial role in the crystal structures of molecular salts/cocrystals of 2-Chloro-4-nitrobenzoic Acid, which can influence their antiviral properties and immune response (Oruganti et al., 2017).

• Solid Phase Synthesis of Benzimidazoles : A new solid support strategy for the synthesis of substituted 2-aminomethylbenzimidazoles uses resin-bound 4-fluoro-3-nitrobenzoic acid and various amines (Kilburn, Lau, & Jones, 2000).

• Polymorphic Forms Study : 2-chloro-4-nitrobenzoic acid has two polymorphic forms, with different thermodynamic stability and lattice parameter evolution with temperature (Barsky, Bernstein, Stephens, & Stone, 2008).